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Compound of Interest

Compound Name: Glyceric acid calcium dihydrate, D-

CAS No.: 6000-41-5

Cat. No.: B1627760 Get Quote

Introduction
D-Glyceric acid calcium salt (Calcium D-glycerate dihydrate) is a polar, hygroscopic salt derived

from the neutralization of D-glyceric acid. While chemically simple, its crystallization is

notoriously difficult due to its high water solubility and tendency to undergo Liquid-Liquid Phase

Separation (LLPS)—commonly known as "oiling out"—rather than forming a discrete crystal

lattice.[1][2]

This guide addresses the three most critical failure modes:

The "Oiling Out" Phenomenon (Sticky/Gummy phase formation).[3]

Low Yield (Product remaining in mother liquor).

Hydrate & Purity Instability (Incorrect hydration state or carbonate contamination).

Module 1: The "Oiling Out" Crisis
Symptom: Upon adding antisolvent (Ethanol/Acetone) or cooling, the solution turns cloudy and

separates into a viscous, sticky bottom layer (oil) instead of white crystals.

Root Cause Analysis
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Oiling out occurs when the system enters a miscibility gap before it crosses the solubility

boundary for crystallization.[3] This happens when the supersaturation is generated too rapidly,

or the temperature is too high relative to the melting point of the solvated species. The "oil" is a

solute-rich liquid phase that traps impurities.[1][3]

Troubleshooting Protocol
Variable Adjustment Mechanism

Temperature Cycle the Temperature

If oiled out, reheat until the

solution is clear (monophasic).

Cool very slowly (0.1°C/min).

Seeding Seed at Low Supersaturation

Add 0.5-1.0 wt% seeds before

the cloud point. Seeds provide

a surface for growth,

bypassing the energy barrier of

nucleation.[3]

Addition Order Reverse Addition

Instead of adding Ethanol to

Water, drip the Aqueous

Solution into the Ethanol. This

maintains high local

antisolvent concentration,

forcing immediate precipitation

rather than oiling.

Visual Workflow: Recovering an Oiled-Out Batch
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Status: Batch Oiled Out
(Sticky Bottom Layer)

Step 1: Reheat to Dissolution
(T > T_separation)

Is Solution Clear?

Add 10% more Water
(Reduce Saturation)

No (Still Cloudy)

Step 2: Cool to Metastable Zone
(Approx 40-45°C)

Yes

Step 3: Add Seeds (1 wt%)
Wait 30 mins for growth

Step 4: Slow Antisolvent Dosing
(Rate: 1 mL/min)

Result: Discrete Crystals

Click to download full resolution via product page

Caption: Logic flow for recovering a batch that has undergone liquid-liquid phase separation

(oiling out).

Module 2: Optimizing Yield (Supersaturation
Control)
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Symptom: Crystals form, but the yield is <50%. The mother liquor remains thick/syrupy.

Technical Insight
Calcium D-glycerate is highly soluble in water.[4] Cooling alone rarely provides sufficient yield.

You must lower the water activity (

) using an antisolvent. However, the ratio is critical.

The "Golden Ratio" Experiment
Do not guess the antisolvent volume. Perform this determination:

Prepare Saturated Solution: Dissolve crude salt in Min. Water at 50°C.

Cloud Point Determination: Add Ethanol dropwise until permanent turbidity persists. Record

Volume (

).

Operating Ratio: Your target final solvent ratio should be

.

Yield Optimization Data Table
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Solvent System Typical Yield Pros Cons

Water Only (Cooling) 15 - 25% High Purity
Unacceptable yield;

waste of product.

Water : Ethanol (1:4) 65 - 80% Standard Balance

Ethanol is flammable;

requires explosion-

proof equipment.

Water : Acetone (1:5) 75 - 85% Faster Drying

Acetone can

dehydrate the crystal

lattice too

aggressively (risk of

amorphous solid).

Water : Methanol
NOT

RECOMMENDED
Toxicity

Calcium glycerate

solubility in MeOH is

often too high for

effective precipitation.

Module 3: Purity & Hydrate Management
Symptom: Product purity is low, or the solid turns to powder/dust upon drying (lattice collapse).

Q1: Why does my calcium salt contain Carbonate
impurities?
Answer: Calcium hydroxide/oxide avidly absorbs atmospheric

to form insoluble Calcium Carbonate (

).

Fix: Perform the neutralization of D-glyceric acid under a Nitrogen Blanket.

Filtration: Always filter the hot aqueous concentrate (0.2 µm membrane) before adding

antisolvent to remove any pre-formed carbonate seeds.

Q2: The crystals crumble to dust during drying. Why?
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Answer: You are stripping the crystal water. Calcium D-glycerate forms a stable dihydrate (

).

Critical Limit: Do not dry below 15% Relative Humidity or above 60°C under high vacuum.

Validation: Check "Loss on Drying" (LOD). Theoretical water content for dihydrate is ~12.6%.

If LOD > 13%, it's wet. If LOD < 11%, you have dehydrated the crystal, leading to amorphous

collapse.

Standard Synthesis & Crystallization Workflow

Neutralization
D-Glyceric Acid + Ca(OH)2

(pH 7.0 - 7.2)

Hot Filtration
(Remove CaCO3)

N2 Atmosphere Concentrate
(Vac Distillation to 50% w/w)

Antisolvent Cryst.
(Reverse Addition to EtOH)

Seed @ 40°C Drying
(40°C, Vacuum, humidified)

Avoid over-drying

Click to download full resolution via product page

Caption: Optimized workflow for synthesis and isolation of Calcium D-Glycerate Dihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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